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Compound of Interest

Compound Name:

2-(4-CYANOPHENYL)-3'-

TRIFLUOROMETHYLACETOPHE

NONE

Cat. No.: B122330 Get Quote

Application Notes and Protocols for 2-(4-
CYANOPHENYL)-3'-
TRIFLUOROMETHYLACETOPHENONE
Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-CYANOPHENYL)-3'-
TRIFLUOROMETHYLACETOPHENONE was found. The following safety and handling

procedures are based on information for structurally similar compounds, including various

trifluoromethylacetophenone and cyanophenyl derivatives. Researchers should handle this

compound with caution and perform a thorough risk assessment before use.

Hazard Identification and Classification
Based on data from structurally similar compounds, 2-(4-CYANOPHENYL)-3'-
TRIFLUOROMETHYLACETOPHENONE is anticipated to have the following hazard

classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][3]
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Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][4]

GHS Pictograms:

alt text

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[2][4]

Physical and Chemical Properties
Property Value Reference

Molecular Formula C16H10F3NO [5]

Molecular Weight 289.25 g/mol [5]

Appearance Not specified (likely a solid)

Odor No information available [3]

Melting Point No data available

Boiling Point No data available

Solubility
No information available (low

water solubility is likely)
[3]

Flash Point Not applicable [6]

Handling and Storage
3.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Ensure eyewash stations and safety showers are readily accessible.

3.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield. Use equipment for eye

protection tested and approved under appropriate government standards such as NIOSH

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://angenechemical.com/sds/890099-41-9.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/63634
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19884~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2020:17:59~~4-Chloro-3-(trifluoromethyl
https://www.sigmaaldrich.com/US/en/sds/SIAL/63634
https://www.fishersci.com/store/msds?partNumber=AAA12248&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7240049.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7240049.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19884~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2020:17:59~~4-Chloro-3-(trifluoromethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19884~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2020:17:59~~4-Chloro-3-(trifluoromethyl
https://www.sigmaaldrich.com/KR/ko/product/aldrich/cds008642
http://angenechemical.com/sds/890099-41-9.pdf
http://angenechemical.com/sds/890099-41-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(US) or EN 166 (EU).[1]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH-approved respirator with an appropriate cartridge.

3.3. Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[4]

Keep away from heat, sparks, and open flames.[7]

3.4. Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Incompatible Materials: Strong oxidizing agents, reducing agents.[4][7]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Contaminated packaging should be disposed of as unused product.

Experimental Protocol: Preparation of a Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of 2-(4-CYANOPHENYL)-3'-
TRIFLUOROMETHYLACETOPHENONE in DMSO.

Materials:

2-(4-CYANOPHENYL)-3'-TRIFLUOROMETHYLACETOPHENONE (MW: 289.25 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation: Don all required PPE (lab coat, gloves, safety goggles) and perform all

subsequent steps in a certified chemical fume hood.

Weighing: Tare a clean, empty microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 2.89 mg of 2-(4-CYANOPHENYL)-3'-
TRIFLUOROMETHYLACETOPHENONE into the tube.

Solubilization: Add 1.0 mL of anhydrous DMSO to the tube containing the compound.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Storage: Label the tube clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation. Store the stock solution at -20°C or -80°C for long-term

storage, protected from light.
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Required Personal Protective Equipment (PPE)

Safety Goggles or Face Shield Nitrile Gloves Lab Coat Respirator (if needed)

Researcher

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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